Cas no 922736-49-0 (Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(4-chlorophenyl)-5-methyl-)

Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(4-chlorophenyl)-5-methyl- structure
922736-49-0 structure
Product Name:Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(4-chlorophenyl)-5-methyl-
CAS No:922736-49-0
MF:C13H11ClN4
MW:258.70624089241
CID:739207
PubChem ID:71446129
Update Time:2025-04-19

Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(4-chlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(4-chlorophenyl)-5-methyl-
    • 6-(4-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine
    • DTXSID20854628
    • 922736-49-0
    • Inchi: 1S/C13H11ClN4/c1-8-12(9-2-4-10(14)5-3-9)13(15)18-11(17-8)6-7-16-18/h2-7H,15H2,1H3
    • InChI Key: NBHZYZWSWFCXCX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C(C)=NC2=CC=NN2C=1N

Computed Properties

  • Exact Mass: 258.0672241g/mol
  • Monoisotopic Mass: 258.0672241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 56.2Ų

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